2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-1-(4-methylpiperidin-1-yl)ethanone

• IUPAC Name: 2-[2-(2-hydroxyethyl)benzimidazol-1-yl]-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C17H23N3O2/c1-13-6-9-19(10-7-13)17(22)12-20-15-5-3-2-4-14(15)18-16(20)8-11-21/h2-5,13,21H,6-12H2,1H3
• InChI Key: GXXHTQOQIBCORR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C3=CC=CC=C3N=C2CCO
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol

Description

2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-1-(4-methylpiperidin-1-yl)ethanone is a chemical compound that has been of great interest to the scientific community due to its potential applications in the field of medicine. This compound has been the subject of numerous studies and research projects, and its properties and effects have been extensively investigated.

Mechanism of Action

The mechanism of action of 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-1-(4-methylpiperidin-1-yl)ethanone is not yet fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways in the body, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-1-(4-methylpiperidin-1-yl)ethanone have been extensively studied. This compound has been shown to exhibit a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has also been investigated for its potential use as a diagnostic tool in the detection of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-1-(4-methylpiperidin-1-yl)ethanone in lab experiments include its ability to exhibit a variety of biological activities and its potential use as a diagnostic tool. However, there are also limitations to its use, including its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-1-(4-methylpiperidin-1-yl)ethanone. These include further investigation into its mechanism of action, the development of new synthesis methods, and the exploration of its potential applications in the field of medicine. Additionally, more research is needed to fully understand the limitations and advantages of using this compound in lab experiments.

Synthesis Methods

The synthesis of 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-1-(4-methylpiperidin-1-yl)ethanone is a complex process that involves several steps. The most commonly used method involves the reaction of 1-(4-methylpiperidin-1-yl)ethanone with 2-(2-hydroxyethyl)-1H-benzimidazole in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified and characterized using various analytical techniques.

Scientific Research Applications

The potential applications of 2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-1-(4-methylpiperidin-1-yl)ethanone in scientific research are numerous. This compound has been shown to exhibit a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has also been investigated for its potential use as a diagnostic tool in the detection of certain diseases.